Singlet oxygen generation properties of isometrically dibromated thienyl-containing aza-BODIPYs†

Physical Chemistry Chemical Physics Pub Date: 2016-09-05 DOI: 10.1039/C6CP05705E

Abstract

Isometrically dibromated thienyl-containing aza-BODIPYs CDB-1 and BDB-2 with potential use as photosensitizers (PSs) were successfully prepared and their photophysical properties were fully characterized. Singlet oxygen generation experiments were also performed. In this regard, PS CDB-1 was found to be more effective and had about two-fold rate enhancement compared to PS BDB-2. DFT and TD-DFT calculations helped to provide insights into the distinct intersystem crossing (ISC) processes observed for CDB-1 and BDB-2.

Graphical abstract: Singlet oxygen generation properties of isometrically dibromated thienyl-containing aza-BODIPYs
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